Cas no 2228701-71-9 (4-(1-ethyl-1H-pyrazol-3-yl)butanal)

• Product Name: 4-(1-ethyl-1H-pyrazol-3-yl)butanal
• CAS No: 2228701-71-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6283770
• PubChem ID: 165778468
• Update Time: 2025-10-24

4-(1-ethyl-1H-pyrazol-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-pyrazol-3-yl)butanal
• 2228701-71-9
• EN300-1748847

• Inchi： 1S/C9H14N2O/c1-2-11-7-6-9(10-11)5-3-4-8-12/h6-8H,2-5H2,1H3
• InChI Key： UKNLZQCIEPANIB-UHFFFAOYSA-N
• SMILES： O=CCCCC1C=CN(CC)N=1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-(1-ethyl-1H-pyrazol-3-yl)butanal

4-(1-Ethyl-1H-Pyrazol-3-Yl)Butanal: A Comprehensive Overview

4-(1-Ethyl-1H-pyrazol-3-yl)butanal, identified by the CAS number 2228701-71-9, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule, with its unique structure, has garnered attention due to its potential applications in drug discovery, fragrance development, and as a precursor in the synthesis of advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, making it a valuable asset in modern chemical research.

The molecular structure of 4-(1-Ethyl-1H-pyrazol-3-Yl)Butanal consists of a pyrazole ring substituted with an ethyl group and an aldehyde moiety. This combination of functional groups imparts the compound with versatile reactivity, enabling it to participate in a wide range of chemical transformations. The pyrazole ring, known for its aromatic stability and ability to engage in hydrogen bonding, plays a crucial role in modulating the compound's physical and chemical properties. Recent research has demonstrated that this structure can be effectively utilized in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most notable advancements involving CAS No. 2228701-71-9 is its application as an intermediate in the production of high-performance polymers. Scientists have discovered that incorporating this compound into polymer precursors can significantly enhance the mechanical strength and thermal stability of the resulting materials. This breakthrough has opened new avenues for its use in industries such as aerospace and electronics, where materials with exceptional durability are highly sought after.

In addition to its industrial applications, 4-(1-Ethyl-1H-pyrazol-3-Yl)Butanal has also found relevance in the field of fragrance chemistry. Its aldehyde group contributes to a pleasant aroma profile, making it a potential candidate for use in perfumes and personal care products. Researchers have explored its ability to act as a stabilizer for fragrant compounds, ensuring longer-lasting scents while maintaining product integrity.

The synthesis of this compound involves a multi-step process that combines principles from both organic and catalytic chemistry. Recent innovations in catalytic systems have enabled more efficient production methods, reducing costs and environmental impact. These advancements underscore the importance of continuous research and development in optimizing chemical manufacturing processes.

In conclusion, 4-(1-Ethyl-1H-pyrazol-3-Yl)Butanal, with its unique structural features and diverse applications, stands as a testament to the ongoing progress in chemical science. Its role as an intermediate in drug discovery, polymer synthesis, and fragrance development highlights its versatility and significance in various industries. As researchers continue to explore its potential, this compound is poised to contribute even more to the advancement of modern technology and material science.